Cas no 259807-47-1 (2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 259807-47-1
• Molecular Formula: C₁₀H₇N₃O₂
• Molecular Weight: 201.18148
• CID: 247218
• PubChem ID: 22710213

2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid Properties

Names and Identifiers

• 2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid
• 2-pyrid-4-ylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-(4-pyridinyl)-
• AG-E-80707
• CC66601
• CTK1A0533
• KB-84228
• MolPort-000-144-065
• SBB092748
• SureCN4636874
• 2-(4-Pyridinyl)-5-pyrimidinecarboxylic acid
• GTKJGOOMSODGOU-UHFFFAOYSA-N
• EN300-768298
• DTXSID80627678
• FT-0718651
• PS-8199
• CS-0205651
• 2-pyridin-4-ylpyrimidine-5-carboxylic acid
• AKOS000284219
• 5-Pyrimidinecarboxylic acid, 2-(4-pyridinyl)-
• 2-(Pyridin-4-yl)pyrimidine-5-carboxylicacid
• 5-Pyrimidinecarboxylic acid, 2-(4-pyridinyl)- (9CI)
• 259807-47-1
• MFCD09863218
• 2-pyridin-4-yl-pyrimidine-5-carboxylic acid
• SCHEMBL4636874
• DB-067510

• MDL： MFCD09863218
• InChIKey： GTKJGOOMSODGOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7N3O2/c14-10(15)8-5-12-9(13-6-8)7-1-3-11-4-2-7/h1-6H,(H,14,15)
• SMILES： C1=C(C=CN=C1)C2=NC=C(C=N2)C(=O)O

Computed Properties

• Exact Mass: 201.05391
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.053826475g/mol
• Heavy Atom Count: 15
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• LogP: 1.23680
• PSA: 75.97
• Refractive Index: 1.627
• Boiling Point: 334.2°Cat760mmHg
• Melting Point: 403.5-404.5°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 155.9°C
• Density: 1.369